Cas no 1095592-82-7 ((cyclobutylmethyl)urea)
(cyclobutylmethyl)urea Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL7296555
- cyclobutylmethylurea
- EN300-2952158
- 1095592-82-7
- (cyclobutylmethyl)urea
-
- MDL: MFCD11634960
- Inchi: 1S/C6H12N2O/c7-6(9)8-4-5-2-1-3-5/h5H,1-4H2,(H3,7,8,9)
- InChI Key: JQXSXHGRIISLEP-UHFFFAOYSA-N
- SMILES: O=C(N)NCC1CCC1
Computed Properties
- Exact Mass: 128.094963011g/mol
- Monoisotopic Mass: 128.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1Ų
(cyclobutylmethyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2952158-1g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95% | 1g |
$743.0 | 2023-09-06 | |
| Enamine | EN300-2952158-5g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95% | 5g |
$2152.0 | 2023-09-06 | |
| Enamine | EN300-2952158-10g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95% | 10g |
$3191.0 | 2023-09-06 | |
| Enamine | EN300-2952158-0.05g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95.0% | 0.05g |
$174.0 | 2025-03-19 | |
| Enamine | EN300-2952158-0.1g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95.0% | 0.1g |
$257.0 | 2025-03-19 | |
| Enamine | EN300-2952158-0.25g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95.0% | 0.25g |
$367.0 | 2025-03-19 | |
| Enamine | EN300-2952158-0.5g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95.0% | 0.5g |
$579.0 | 2025-03-19 | |
| Enamine | EN300-2952158-1.0g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95.0% | 1.0g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-2952158-2.5g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95.0% | 2.5g |
$1454.0 | 2025-03-19 | |
| Enamine | EN300-2952158-5.0g |
(cyclobutylmethyl)urea |
1095592-82-7 | 95.0% | 5.0g |
$2152.0 | 2025-03-19 |
(cyclobutylmethyl)urea Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (cyclobutylmethyl)urea
Introduction to (cyclobutylmethyl)urea (CAS No. 1095592-82-7)
(cyclobutylmethyl)urea, identified by the Chemical Abstracts Service Number (CAS No.) 1095592-82-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a cyclobutylmethyl group attached to a urea moiety, has garnered attention due to its unique structural properties and potential applications in various scientific domains.
The molecular structure of (cyclobutylmethyl)urea consists of a cyclobutane ring substituted with a methyl group, which is further connected to a urea functional group. This configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of the urea moiety suggests potential roles in drug development, particularly in the synthesis of bioactive molecules.
Recent advancements in pharmaceutical research have highlighted the utility of (cyclobutylmethyl)urea in the design of novel therapeutic agents. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a promising candidate for developing small-molecule drugs. Studies have demonstrated its potential in inhibiting specific enzymes and receptors, which are crucial in treating various diseases.
In addition to its pharmaceutical applications, (cyclobutylmethyl)urea has shown promise in materials science. The compound's ability to undergo polymerization and form stable polymers has been explored for creating advanced materials with tailored properties. These materials could find applications in coatings, adhesives, and even in the development of new types of plastics.
The synthesis of (cyclobutylmethyl)urea involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that optimize yield and purity, ensuring that the compound is suitable for high-throughput applications. The use of catalytic methods has further improved the accessibility of this compound for industrial and research purposes.
One of the most intriguing aspects of (cyclobutylmethyl)urea is its role as a building block for more complex molecules. Its versatile structure allows chemists to introduce various functional groups, enabling the creation of a wide array of derivatives with distinct properties. This flexibility makes it an indispensable tool in medicinal chemistry and chemical biology.
Current research is focusing on expanding the applications of (cyclobutylmethyl)urea by exploring its interactions with biological systems. Studies are underway to understand how this compound behaves within cellular environments and how it can be tailored to improve therapeutic efficacy. The insights gained from these investigations could lead to breakthroughs in drug discovery and development.
The safety profile of (cyclobutylmethyl)urea is another area of interest. While it is not classified as a hazardous substance, its handling requires adherence to standard laboratory protocols to ensure safe usage. Researchers are continuously evaluating its toxicity and environmental impact to develop best practices for its application.
In conclusion, (cyclobutylmethyl)urea (CAS No. 1095592-82-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable asset for researchers aiming to develop new drugs and advanced materials. As scientific understanding progresses, the applications of this compound are expected to expand, contributing to advancements across multiple disciplines.
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